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Guaijaverin Stability and Storage FAQ

Here are answers to common questions about handling and storing guaijaverin for research.

What are the basic storage conditions for guaijaverin? For both short and long-term storage, guaijaverin

requires protection from light and moisture. The recommended conditions are [1] [2]:

Short-term (1 month): Store at -20°C.
Long-term (6 months): Store at -80°C.

What is the best way to prepare and store stock solutions? Guaijaverin is soluble in DMSO. When

preparing stock solutions, note that hygroscopic DMSO can impact solubility, so use newly opened solvent.

After preparation, aliquot the solution to avoid repeated freeze-thaw cycles [1].

How does storage temperature affect the stability of related guava extracts? While data for pure

guaijaverin is limited, research on concentrated guava leaf extracts shows that storage temperature

significantly impacts stability. One study found that concentrated extracts retained stability for 125 days at

both 4°C and 25°C, but the non-concentrated extract was less stable, particularly at room temperature [3].

Furthermore, another study noted that repeated freeze-thaw cycles and extended storage appeared to

negatively influence the efficacy of a guava fruit extract [4]. This suggests that minimizing freeze-thaw

cycles and using concentrated formulations can enhance stability.
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Experimental Workflow for Storage and Handling

The following diagram outlines the key decision points for handling guaijaverin based on the available

information.
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Stability Data Summary

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s625378?utm_src=pdf-body
https://www.smolecule.com/products/s625378?utm_src=pdf-body-img
https://www.smolecule.com/products/s625378?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The table below summarizes the available quantitative stability data for guaijaverin and related extracts.

Compound/Extract Condition Temperature Duration
Key Finding /
Stability

Source

Guaijaverin (Pure) Solid
Powder

-20°C 2 years Stable; protect from
light

[2]

Guaijaverin (Pure) Solid
Powder

4°C 2 years Stable; protect from
light

[2]

Guaijaverin (Pure) In DMSO
(Solvent)

-80°C 6 months Recommended for
long-term

[1]

Guaijaverin (Pure) In DMSO
(Solvent)

-20°C 1 month Acceptable for short-
term

[1]

Guava Leaf Extract
(Concentrated)

Liquid
Extract

4°C & 25°C 125 days High stability retained [3]

Guava Fruit Extract Liquid
Extract

-20°C Several
months

Efficacy decreased
with repeated freeze-

thaw and time

[4]

Recommended Analytical Methods for Stability Testing

To monitor guaijaverin stability in your lab, you can adapt the following analytical methods used in

research. Note that the search results do not provide specific protocols for a stability-indicating assay for

pure guaijaverin.

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS): This is a key

method for identifying and quantifying guaijaverin. One study used a C18 column with a

water/acetonitrile gradient (both mobile phases containing 0.1% formic acid) and detection via APCI-

FT mass spectrometry with a resolution of 60,000 [4]. Establishing a baseline chromatogram and

monitoring for new peaks over time can indicate degradation.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR can be used to confirm the identity and

purity of isolated guaijaverin. One analysis was performed on a 600 MHz spectrometer using pre-

saturated 1D-1H NMR, with the sample prepared in deuterated methanol (CD3OD) [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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